Cas no 1804726-73-5 (6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine)

• Product Name: 6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine
• CAS No: 1804726-73-5
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4854165
• Update Time: 2025-06-09

6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-2-3-4(9)1-5(12)13-6(3)7(10)11/h1,7H,2H2,(H2,12,13)
• InChI Key： UXRUEEYHLNUEAH-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine

Comprehensive Overview of 6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1804726-73-5)

6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1804726-73-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its reactivity and utility in synthesizing novel heterocyclic frameworks, making it a subject of interest in modern organic chemistry.

The structural features of 6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine contribute to its versatility. The presence of an amino group at the 6-position and a bromomethyl moiety at the 3-position allows for diverse chemical modifications, enabling the creation of tailored molecules for specific applications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions in the post-pandemic era.

In the context of sustainable chemistry, this compound has been investigated for its potential in green synthesis methodologies. With the global focus on reducing environmental impact, researchers are optimizing its use in catalytic reactions and atom-efficient transformations. The difluoromethyl group, in particular, is prized for its ability to enhance metabolic stability in bioactive molecules, a hot topic in drug design forums and AI-driven molecular modeling discussions.

From an industrial perspective, CAS No. 1804726-73-5 is often referenced in patents related to crop protection chemicals and electronic materials. Its halogen-rich structure makes it a candidate for developing advanced photovoltaic materials and OLED intermediates, addressing the surge in renewable energy and display technology investments. Analytical techniques like HPLC and NMR are critical for quality control during its production, ensuring compliance with stringent regulatory standards.

The compound’s nomenclature—6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine—reflects its IUPAC naming conventions, frequently searched by chemists for structure-activity relationship studies. Online databases and AI tools often index it alongside queries about heterocyclic building blocks and fluorinated compounds, underscoring its relevance in digital chemistry platforms. Proper handling and storage recommendations are emphasized in safety data sheets, though it remains non-listed under restricted substance regulations.

Emerging trends in precision medicine and computational chemistry have further elevated the importance of this pyridine derivative. Its molecular properties are being simulated using quantum mechanical calculations to predict interactions with biological targets, a technique gaining traction in AI-assisted drug discovery. As the scientific community prioritizes fragment-based drug design, 1804726-73-5 serves as a valuable scaffold for optimizing lead compounds.

In summary, 6-Amino-3-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine represents a multifaceted tool for researchers tackling challenges in life sciences and advanced materials. Its synthetic accessibility and functional group diversity position it as a key player in next-generation chemical innovations, resonating with contemporary scientific and industrial priorities.